Cholesteryl esters
Cholesteryl esters are a type of ester derived from cholesterol and fatty acids, playing a crucial role in the storage and transport of lipids within cells. These esters are particularly important for maintaining cellular membrane integrity and facilitating lipid metabolism. They are synthesized within the liver and other tissues through the action of acyl-CoA:cholesterol acyltransferase (ACAT), an enzyme that catalyzes the esterification of cholesterol with various fatty acids to form cholesteryl esters. These compounds are then stored in adipose tissue and macrophages, often serving as a reserve source of energy for cells. Cholesteryl esters can be utilized by cells through lipolysis, releasing free cholesterol and fatty acids that can participate in cellular metabolic processes or be further transported to other tissues via lipoproteins. They are also significant in the pathophysiology of atherosclerosis, where excess cholesteryl esters accumulate within macrophages leading to foam cell formation and plaque development.

Structure | Chemical Name | CAS | MF |
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CHOLESTERYL PALMITELAIDATE | 102679-72-1 | C43H74O2 |
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Cholesteryl Heptadecanoate | 24365-37-5 | C44H78O2 |
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5,12-Naphthacenedione,8-ethyl-7,8,9,10-tetrahydro-1,6,7,8-tetrahydroxy-10-[[2,3,6-trideoxy-3-(dimethylamino)-a-L-lyxo-hexopyranosyl]oxy]-,[7R-(7a,8b,10b)]- (9CI) | 119446-00-3 | C28H33NO9 |
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Cholesteryl valerate | 7726-03-6 | C32H54O2 |
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19-Hydroxy Cholesteryl 3-Acetate | 750-59-4 | C29H48O3 |
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Carcinolipin | 19477-24-8 | C44H78O2 |
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cholesteryl eicosanoate | 2573-03-7 | C47H84O2 |
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cholesteryl stearate | 1184-05-0 | C45H80O2 |
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7β-Hydroxy Cholesterol 3β-Acetate | 17974-77-5 | C29H48O3 |
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CHOLESTERYL 11-EICOSENOATE | 70832-37-0 | C47H82O2 |
Related Literature
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Ingolf Kahle,Oliver Tröber,Hannes Richter,Stefan Spange New J. Chem., 2013,37, 1479-1485
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F. Aguilera-Granja,L. C. Balbás,A. Vega Phys. Chem. Chem. Phys., 2017,19, 3366-3383
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Joe B. Gilroy,Martin T. Lemaire,Brian O. Patrick,Robin G. Hicks CrystEngComm, 2009,11, 2180-2184
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Weida Chang,Shanghao Liu,Zhimin Li,Kaibo Zhu RSC Adv., 2019,9, 28323-28329
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C. J. Mable,L. A. Fielding,M. J. Derry,O. O. Mykhaylyk,P. Chambon,S. P. Armes Chem. Sci., 2018,9, 1454-1463
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